Cas no 2005061-83-4 (1-(2-phenylethyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-phenylethyl)cyclopropane-1-carbaldehyde
• CAS No: 2005061-83-4
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6585275
• PubChem ID: 165597713
• Update Time: 2025-10-30

1-(2-phenylethyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)cyclopropane-1-carbaldehyde
• 2005061-83-4
• EN300-1623509

• Inchi： 1S/C12H14O/c13-10-12(8-9-12)7-6-11-4-2-1-3-5-11/h1-5,10H,6-9H2
• InChI Key： SPHDYGBCQKPQON-UHFFFAOYSA-N
• SMILES： O=CC1(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-phenylethyl)cyclopropane-1-carbaldehyde

Research Brief on 1-(2-phenylethyl)cyclopropane-1-carbaldehyde (CAS: 2005061-83-4) in Chemical Biology and Pharmaceutical Applications

1-(2-phenylethyl)cyclopropane-1-carbaldehyde (CAS: 2005061-83-4) is a cyclopropane derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a cyclopropane ring fused with a phenylethyl group and an aldehyde functional group, serves as a versatile intermediate in organic synthesis and drug discovery. Recent studies have explored its role in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and biological activity of 1-(2-phenylethyl)cyclopropane-1-carbaldehyde. The study highlighted its potential as a precursor for the synthesis of γ-aminobutyric acid (GABA) receptor modulators, which are critical targets for treating anxiety and epilepsy. The aldehyde group in the compound was found to facilitate Schiff base formation with primary amines, enabling the creation of novel Schiff base derivatives with enhanced binding affinity to GABA receptors.

Another significant application of 1-(2-phenylethyl)cyclopropane-1-carbaldehyde was reported in a 2024 ACS Chemical Biology article, where it was utilized as a key intermediate in the synthesis of small-molecule inhibitors targeting cyclooxygenase-2 (COX-2). The study demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The cyclopropane ring was identified as a crucial structural element for stabilizing the bioactive conformation of the inhibitors.

Recent advancements in computational chemistry have further elucidated the molecular interactions of 1-(2-phenylethyl)cyclopropane-1-carbaldehyde with biological targets. Density functional theory (DFT) calculations and molecular docking simulations revealed that the compound's rigid cyclopropane ring enhances its binding specificity to protein active sites, making it a promising scaffold for rational drug design. These findings were corroborated by experimental data showing improved pharmacokinetic properties of its derivatives in preclinical models.

Despite its potential, challenges remain in the large-scale synthesis and optimization of 1-(2-phenylethyl)cyclopropane-1-carbaldehyde-based therapeutics. Current research efforts are focused on developing greener synthetic routes and improving the compound's metabolic stability. Collaborative initiatives between academia and industry aim to translate these discoveries into clinical applications, particularly for CNS and inflammatory diseases. The ongoing exploration of this compound underscores its significance in bridging chemical synthesis and biological efficacy in modern drug development.